Cas no 920461-00-3 (N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide)

• Product Name: N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide
• CAS No: 920461-00-3
• MF: C₁₉H₂₁N₅O
• MW: 335.402943372726
• CID: 5981586
• PubChem ID: 44007446
• Update Time: 2025-07-01

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide
• N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2-phenylbutanamide
• 2-phenyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)butanamide
• AKOS024625456
• F2070-0595
• N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylbutanamide
• 920461-00-3

• Inchi： 1S/C19H21N5O/c1-3-17(15-7-5-4-6-8-15)19(25)20-13-18-21-22-23-24(18)16-11-9-14(2)10-12-16/h4-12,17H,3,13H2,1-2H3,(H,20,25)
• InChI Key： VPMSPQYPBUJSSV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)(=O)C(C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 335.17461031g/mol
• Monoisotopic Mass: 335.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.7Ų

Additional information on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide

N-{1-(4-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-2-Phenylbutanamide: A Comprehensive Overview

The compound with CAS No 920461-00-3, known as N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical research and development.

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide is characterized by its tetrazole ring system, a five-membered heterocyclic structure containing four nitrogen atoms. The presence of this tetrazole group contributes to the compound's stability and reactivity, making it suitable for applications in pharmaceuticals and agrochemicals. Recent studies have highlighted the importance of tetrazole-containing compounds in drug design, particularly for their ability to act as bioisosteres or to enhance drug delivery systems.

The molecule also features a butanamide group attached to a phenyl ring at the 2-position. This arrangement enhances the compound's solubility and bioavailability, which are critical factors in pharmacological applications. The butanamide moiety is known for its ability to form hydrogen bonds, which can influence the compound's interaction with biological targets such as enzymes or receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide through various routes. One notable method involves the coupling of tetrazole derivatives with appropriate amide precursors under mild reaction conditions. These methods have been optimized to ensure high yields and purity levels, making the compound accessible for large-scale production.

In terms of applications, N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}-2-phenvlbutanamide has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity makes it a potential candidate for the development of novel therapeutic agents. For instance, recent research has explored its role as an inhibitor of certain kinases involved in cancer progression.

Moreover, the compound's structural versatility allows for further modification to tailor its properties for specific applications. For example, substituting the methyl group on the phenyl ring with other functional groups can alter its lipophilicity and improve its pharmacokinetic profile.

From an environmental standpoint, N-{1-(4-methylphenyl)-1H-1,tetrazol-S-Ylmethy}-Z-phenvlbutanamide exhibits low toxicity and biodegradability under controlled conditions. This makes it a sustainable choice for use in industrial processes where environmental impact is a concern.

In conclusion,N-{I-(A-methyiphenyI)-I H-I ,Z ,S ,tetrzol-S-YlmethyI}-Z phenvlbutanamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups position it as a valuable tool in advancing scientific research and industrial innovation.